Cas no 84994-98-9 (1,3-Propanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-)

1,3-Propanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)- structure
84994-98-9 structure
Product Name:1,3-Propanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-
CAS No:84994-98-9
MF:C35H34N10
MW:594.711465358734
CID:665467
Update Time:2024-01-31

1,3-Propanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-
    • N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)propane-1,3-diamine
    • 1,3-Propanediamine, N1,N1,N3,N3-tetrakis(1H-benzimidazol-2-ylmethyl)-
    • Inchi: 1S/C35H34N10/c1-2-11-25-24(10-1)36-32(37-25)20-44(21-33-38-26-12-3-4-13-27(26)39-33)18-9-19-45(22-34-40-28-14-5-6-15-29(28)41-34)23-35-42-30-16-7-8-17-31(30)43-35/h1-8,10-17H,9,18-23H2,(H,36,37)(H,38,39)(H,40,41)(H,42,43)
    • InChI Key: FLCGRPHOAUBLJV-UHFFFAOYSA-N
    • SMILES: C(N(CC1NC2=CC=CC=C2N=1)CC1NC2=CC=CC=C2N=1)CCN(CC1NC2=CC=CC=C2N=1)CC1NC2=CC=CC=C2N=1

Experimental Properties

  • Density: 1.402±0.06 g/cm3(Predicted)
  • Boiling Point: 993.1±65.0 °C(Predicted)
  • pka: 10.59±0.10(Predicted)
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